Cas no 2757084-61-8 ((4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole)

• Product Name: (4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole
• CAS No: 2757084-61-8
• MF: C₃₂H₃₁N₂OP
• MW: 490.575108766556
• CID: 5086314
• PubChem ID: 162394367
• Update Time: 2026-03-02

(4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• F75575
• (4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole
• [(2R)-2-[(4S,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]-diphenylphosphane
• (2R)-2-[(4S,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]-1-(diphenylphosphanyl)piperidine
• 2757084-61-8

• Inchi： 1S/C32H31N2OP/c1-5-15-25(16-6-1)30-31(26-17-7-2-8-18-26)35-32(33-30)29-23-13-14-24-34(29)36(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,29-31H,13-14,23-24H2/t29-,30+,31-/m1/s1
• InChI Key： IRYXEIDYJWFGAJ-MJSOWUPRSA-N
• SMILES： N1(P(C2=CC=CC=C2)C2=CC=CC=C2)CCCC[C@@H]1C1=N[C@@H](C2=CC=CC=C2)[C@@H](C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 490.21740061g/mol
• Monoisotopic Mass: 490.21740061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 24.8Ų